Cas no 139-28-6 (m-(Benzoyloxy)acetophenone)

• Product Name: m-(Benzoyloxy)acetophenone
• CAS No: 139-28-6
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 211675
• PubChem ID: 266111
• Update Time: 2025-07-20

m-(Benzoyloxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3-Acetylphenyl benzoate
• (3-acetylphenyl) benzoate
• Ethanone,1-[3-(benzoyloxy)phenyl]-
• 1-(3-Benzoyloxy-phenyl)-aethanon
• 1-(3-benzoyloxy-phenyl)-ethanone
• 3-Acetylphenylbenzoat
• 3'-Hydroxyacetophenone,benzoate
• Benzoesaeure-<3-acetyl-phenylester>
• benzoic acid (3-acetylphenyl)ester
• m-(Benzoyloxy)acetophenone
• 1-[3-(Benzoyloxy)phenyl]ethanone
• CCDOBBGYSDWGKY-UHFFFAOYSA-N
• MLS002703763
• AKOS003646087
• 3'-Hydroxyacetophenone, benzoate
• DTXSID80295598
• NSC-103148
• SCHEMBL2567322
• Ethanone, 1-[3-(benzoyloxy)phenyl]-
• 139-28-6
• NSC103148
• SMR001570478
• 3-Benzoyloxyacetophenone
• CHEMBL1880754

• Inchi： 1S/C15H12O3/c1-11(16)13-8-5-9-14(10-13)18-15(17)12-6-3-2-4-7-12/h2-10H,1H3
• InChI Key： CCDOBBGYSDWGKY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.175
• Boiling Point: 392 °C at 760 mmHg
• Flash Point: 174.8 °C
• Refractive Index: 1.579
• PSA: 43.37000
• LogP: 3.10840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on m-(Benzoyloxy)acetophenone

Research Brief on m-(Benzoyloxy)acetophenone (CAS: 139-28-6) in Chemical Biology and Pharmaceutical Applications

m-(Benzoyloxy)acetophenone (CAS: 139-28-6) is a chemically synthesized compound that has garnered attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its benzoyl and acetophenone functional groups, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its role as a photoinitiator in polymer chemistry, its utility in the synthesis of bioactive molecules, and its potential as a scaffold for novel therapeutic agents. This research brief aims to summarize the latest findings regarding m-(Benzoyloxy)acetophenone, highlighting its chemical properties, biological activities, and emerging applications in the pharmaceutical industry.

One of the key areas of interest in recent research has been the photochemical properties of m-(Benzoyloxy)acetophenone. Studies have demonstrated its efficacy as a Type II photoinitiator, capable of generating free radicals upon exposure to UV light. This property makes it valuable in photopolymerization processes, particularly in the development of dental materials and coatings. A 2023 study published in the Journal of Polymer Science explored its use in combination with amine co-initiators, showing enhanced polymerization rates and improved material properties. The study also highlighted the compound's stability and low toxicity, making it a promising candidate for biomedical applications.

In the realm of medicinal chemistry, m-(Benzoyloxy)acetophenone has been investigated as a building block for the synthesis of pharmacologically active compounds. Researchers have utilized its reactive carbonyl group to develop novel derivatives with potential anti-inflammatory and antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of m-(Benzoyloxy)acetophenone derivatives and their evaluation as inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Several derivatives exhibited significant COX-2 inhibitory activity with selectivity over COX-1, suggesting their potential as lead compounds for anti-inflammatory drug development.

The metabolic fate and pharmacokinetic properties of m-(Benzoyloxy)acetophenone have also been subjects of recent investigation. In vitro studies using human liver microsomes have shown that the compound undergoes rapid hydrolysis to form benzoyl and acetophenone moieties, which are then further metabolized. These findings, published in Xenobiotica (2023), have important implications for the design of drug delivery systems using m-(Benzoyloxy)acetophenone as a prodrug carrier. The study also noted that the compound exhibits favorable membrane permeability, as demonstrated in Caco-2 cell monolayer experiments, suggesting good oral bioavailability potential for its derivatives.

Emerging applications of m-(Benzoyloxy)acetophenone in targeted drug delivery systems represent another exciting development. Researchers have explored its conjugation with various therapeutic agents to create photoactivatable prodrugs. A 2024 study in the Journal of Controlled Release described the development of a m-(Benzoyloxy)acetophenone-linked anticancer prodrug that could be selectively activated by UV light at tumor sites. This approach demonstrated reduced systemic toxicity and enhanced therapeutic efficacy in preclinical models, highlighting the compound's potential in precision medicine applications.

In conclusion, recent research on m-(Benzoyloxy)acetophenone (CAS: 139-28-6) has revealed its multifaceted potential in chemical biology and pharmaceutical sciences. From its established role as a photoinitiator to its emerging applications in drug discovery and targeted therapy, this compound continues to offer valuable opportunities for innovation. Future research directions may include further exploration of its structure-activity relationships, optimization of its photochemical properties for biomedical applications, and development of novel derivatives with enhanced pharmacological profiles. As these studies progress, m-(Benzoyloxy)acetophenone is likely to maintain its position as an important tool in both academic research and industrial applications within the chemical and pharmaceutical sectors.